Cas no 2411299-75-5 (N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide)

• Product Name: N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide
• CAS No: 2411299-75-5
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 6386917
• PubChem ID: 146094330
• Update Time: 2025-10-24

N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide
• 2411299-75-5
• Z3766087332
• N-{[2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropyl]methyl}prop-2-enamide
• N-[[2-(4-Fluorophenyl)-1-(hydroxymethyl)cyclopropyl]methyl]prop-2-enamide
• EN300-26576774

• Inchi： 1S/C14H16FNO2/c1-2-13(18)16-8-14(9-17)7-12(14)10-3-5-11(15)6-4-10/h2-6,12,17H,1,7-9H2,(H,16,18)
• InChI Key： AAOBQZCQNFJCQC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1(CO)CNC(C=C)=O

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide

N-{2-(4-Fluorophenyl)-1-(Hydroxymethyl)cyclopropylmethyl}prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2411299-75-5, commonly referred to as N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring, a fluorophenyl group, and an enamide functional group. These elements collectively contribute to its intriguing chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of cyclopropane rings in organic molecules due to their exceptional strain energy and reactivity. In the case of N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide, the cyclopropane ring serves as a versatile scaffold, enabling the molecule to participate in various chemical transformations. The presence of the 4-fluorophenyl group further enhances the molecule's electronic properties, making it a promising candidate for applications in medicinal chemistry.

The enamide functional group in this compound is another key feature that has drawn scientific interest. Enamides are known for their ability to act as both electrophiles and nucleophiles, making them valuable intermediates in organic synthesis. Recent research has demonstrated that this compound can undergo various reactions, including Michael additions and cycloadditions, which are critical steps in the synthesis of complex molecules with therapeutic potential.

One of the most exciting developments involving N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide is its role in drug discovery. Scientists have explored its potential as a lead compound for developing novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to modulate key biological pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

Moreover, the hydroxymethyl group attached to the cyclopropane ring introduces additional complexity to the molecule's structure. This group not only increases the molecule's solubility but also enhances its ability to interact with biological systems. Recent studies have shown that this compound exhibits significant bioactivity, particularly in inhibiting enzymes associated with inflammatory processes.

The synthesis of N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

In conclusion, N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}prop-2-enamide (CAS No. 2411299-75-5) is a remarkable compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal molecule in advancing our understanding of complex chemical systems and their therapeutic potential.